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Abstract

Disperse Orange 61, a monoazo dye, is primarily utilized as a colorant for synthetic textiles,
particularly polyester fabrics. This technical guide provides a detailed overview of its chemical
structure, physicochemical properties, synthesis, and toxicological profile. The information is
compiled and presented to be a valuable resource for researchers, scientists, and
professionals in drug development who may encounter this compound. While detailed
experimental protocols for its synthesis and property determination are not extensively
available in public literature, this guide outlines the general methodologies applicable to this
class of dyes. It is important to note that Disperse Orange 61 is not typically investigated in the
context of drug development, and as such, information regarding its interaction with biological
signaling pathways is not available.

Chemical Identity and Structure

Disperse Orange 61 is chemically identified as 3-[[4-[(2,6-dibromo-4-
nitrophenyl)azo]phenyl]lethylamino]propanenitrile. 1t belongs to the single azo class of dyes.
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Table 1: Chemical Identifiers of Disperse Orange 61

Identifier Value
3-[[4-[(2,6-dibromo-4-
IUPAC Name nitrophenyl)azo]phenyllethylamino]propanenitril

e

CAS Registry Number

12270-45-0, 55281-26-0[1][2]

C.l. Name Disperse Orange 61[3]
C.1. Number 111355[3]
Molecular Formula C17H15Br2NsO2[3][4]

CCN(CCC#N)clcec(ccl)N=Nc2c(Br)cc(cc2Br)--

SMILES
INVALID-LINK--[O-][2]
INChI=1S/C17H15Br2N502/c1-2-23(9-3-8-
o 20)13-6-4-12(5-7-13)21-22-17-15(18)10-
n

14(24(25)26)11-16(17)19/h4-7,10-11H,2-
3,9H2,1H3/b22-21+[2]

Physicochemical Properties

Disperse Orange 61 is a deep orange or reddish-brown powder.[3][5] It is characterized by its

low solubility in water and its affinity for hydrophobic fibers.[5] A summary of its key

physicochemical properties is provided in the tables below.

Table 2: Physical Properties of Disperse Orange 61
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Property Value

Molecular Weight 481.14 g/mol [3]

Appearance Deep orange powder[3]

Melting Point Data not available

Boiling Point 632.5 °C at 760 mmHg[4]

Flash Point 336.3 °C[4]

Density 1.62 g/cm3[4]

Water Solubility Poor (< 20 mg/L at 20 °C)[6]
Solubility in Organic Solvents Soluble in acetone and ethanol[5]

Table 3: Computational Properties of Disperse Orange 61

Property Value
XLogP3-AA 5.1[7]
Topological Polar Surface Area 97.6 A2[7]
Hydrogen Bond Acceptor Count 6[7]
Rotatable Bond Count 6[7]

Synthesis and Manufacturing

The synthesis of Disperse Orange 61 is achieved through a two-step process characteristic of
azo dye production: diazotization followed by an azo coupling reaction.[3][8]

General Synthesis Protocol

» Diazotization of 2,6-Dibromo-4-nitroaniline: 2,6-Dibromo-4-nitroaniline is dissolved in a
strong acid, such as hydrochloric or sulfuric acid, and the solution is cooled to 0-5 °C. An
agueous solution of sodium nitrite is then added dropwise to the cooled solution, maintaining
the low temperature, to form the corresponding diazonium salt.
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e Azo Coupling: The freshly prepared diazonium salt solution is then slowly added to a solution
of the coupling component, N-ethyl-N-cyanoethylaniline, under controlled pH and low-
temperature conditions.[3][8] The coupling reaction results in the formation of the Disperse
Orange 61 dye, which typically precipitates from the reaction mixture. The solid product is
then isolated by filtration, washed with water to remove residual salts and acid, and dried.
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Synthesis Workflow for Disperse Orange 61

Step 1: Diazotization

2,6-Dibromo-4-nitroaniline

Sodium Nitrite (NaNOz2) in Acid (e.g., HCI)

v Step 2: Azo Coupling
Dlazonlur(ré_ssaltcl):ormanon N-ethyl-N-cyanoethylaniline

low Addition

Azo Coupling Reaction

Step 3: Isolatior;'and Purification

Precipitation of Disperse Orange 61

Y

Filtration

Drying

Click to download full resolution via product page

A simplified workflow for the synthesis of Disperse Orange 61.
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Experimental Protocols

Detailed, validated experimental protocols for the determination of the physicochemical
properties of Disperse Orange 61 are not readily available in the public domain. However,
general methods for testing disperse dyes are outlined below.

Determination of Solubility

The solubility of disperse dyes, which are poorly soluble in water, can be determined using
methods such as the flask shake method followed by spectrophotometric or chromatographic
analysis of the saturated solution. For high-temperature solubility, specialized pressure cells
are required.

Determination of Melting Point

The melting point of a solid dye can be determined using a standard melting point apparatus,
where the sample is heated at a controlled rate, and the temperature range over which the
solid melts is observed.

Toxicological Assessment: Ames Test (General Protocol
for Azo Dyes)

The Ames test is a widely used method to assess the mutagenic potential of chemical
compounds. For azo dyes, a modified protocol is often necessary to facilitate the reductive
cleavage of the azo bond, which can release potentially mutagenic aromatic amines.

Strain Selection: Salmonella typhimurium strains such as TA98 and TA100 are commonly
used.

» Metabolic Activation: A liver S9 fraction (from rats or hamsters) is used to mimic mammalian
metabolism. For azo dyes, the addition of flavin mononucleotide (FMN) to the S9 mix is
crucial for the enzymatic reduction of the azo linkage.

o Exposure: The test compound is incubated with the bacterial culture and the S9 mix (with
FMN).

e Plating and Incubation: The mixture is plated on a minimal agar medium.
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e Scoring: The number of revertant colonies (colonies that have mutated back to a prototrophic
state) is counted. A significant increase in the number of revertant colonies compared to the
control indicates mutagenic potential.

Toxicological and Environmental Information

Based on a screening assessment by the Government of Canada, Disperse Orange 61 is not
considered to be entering the environment in a quantity or under conditions that constitute a
danger to the environment.[1] The assessment indicated that while the substance may be
persistent in the environment, it is not expected to accumulate in organisms and the quantity
released is below the level expected to cause harm.[1]

It is important to handle Disperse Orange 61 with standard laboratory safety precautions,
including the use of personal protective equipment, as the toxicological properties of many
dyes have not been exhaustively investigated.

Applications

The primary application of Disperse Orange 61 is as a colorant for dyeing polyester and its
blended fabrics.[3] Disperse dyes are non-ionic and have low water solubility, making them
suitable for dyeing hydrophobic fibers through a process that involves high temperatures and
pressures to facilitate the diffusion of the dye molecules into the fiber structure.
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General Process of Textile Dyeing with Disperse Dyes

Dye Dispersion Preparation
(Disperse Orange 61 + Dispersing Agent + Water)

Dye Bath Preparation
(pH adjustment with Acetic Acid)

Immersion of Polyester Fabric

High-Temperature Dyeing
(e.g., 130°C)

Dye Molecule Diffusion into Fiber

Cooling and Rinsing

Reduction Clearing
(Removal of surface dye)

Final Rinsing and Drying

Click to download full resolution via product page

A generalized workflow for dyeing polyester fabric with Disperse Orange 61.
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Conclusion

Disperse Orange 61 is a well-characterized monoazo dye with established applications in the
textile industry. This guide has summarized its chemical structure, physicochemical properties,
and general synthetic and application methodologies. While it serves its purpose as a colorant
effectively, its relevance to drug development and complex biological signaling is not supported
by the current body of scientific literature. Researchers and scientists should note the limited
availability of detailed experimental protocols and toxicological data and proceed with
appropriate caution when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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